Cas no 88918-69-8 (3-(2-Chloroethyl)-N-methyl-1H-indole-5-methanesulphonamide)

• Product Name: 3-(2-Chloroethyl)-N-methyl-1H-indole-5-methanesulphonamide
• CAS No: 88918-69-8
• MF: C₁₂H₁₅ClN₂O₂S
• MW: 286.777700662613
• CID: 2151695
• PubChem ID: 14555106
• Update Time: 2025-04-21

3-(2-Chloroethyl)-N-methyl-1H-indole-5-methanesulphonamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloroethyl)-N-methyl-1H-indole-5-methanesulphonamide
• DB-356368
• 3-(2-Chloroethyl)-N-methyl-1H-indole-5-methane sulphonamide
• 88918-69-8
• SCHEMBL5918478
• JKDQZXJVYVRMEZ-UHFFFAOYSA-N

• Inchi： 1S/C12H15ClN2O2S/c1-14-18(16,17)8-9-2-3-12-11(6-9)10(4-5-13)7-15-12/h2-3,6-7,14-15H,4-5,8H2,1H3
• InChI Key： JKDQZXJVYVRMEZ-UHFFFAOYSA-N
• SMILES： ClCCC1=CNC2C=CC(=CC1=2)CS(NC)(=O)=O

Computed Properties

• Exact Mass: 286.0542766Da
• Monoisotopic Mass: 286.0542766Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.3Ų